N(delta)-(N-Methyl-N-nitrosocarbamoyl)-L-ornithine
Overview
Description
N(delta)-(N-Methyl-N-nitrosocarbamoyl)-L-ornithine, also known as NMOC-L-ornithine, is a chemical compound that has gained attention in the scientific community for its potential applications in the field of cancer research.
Scientific Research Applications
Carcinogenicity Studies
N(delta)-(N-Methyl-N-nitrosocarbamoyl)-L-ornithine (MNCO) has been studied for its carcinogenic properties in animal models. Longnecker et al. (1980) found that MNCO treatment in rats induced a high incidence of neoplasms in various organs such as the breast, kidney, and skin, as well as tumors in the exocrine pancreas and ear duct. The studies demonstrated acute cytotoxic effects in the pancreas, kidney, and skin following a single injection of MNCO (Longnecker, Curphey, Lilja, French, & Daniel, 1980). Similarly, Longnecker et al. (1979) observed that MNCO induced various carcinomas and abnormalities in the exocrine pancreas in Syrian golden hamsters, suggesting a species-specific carcinogenic potential of MNCO (Longnecker, Curphey, French, & Lilja, 1979).
Enzyme Inhibition Studies
MNCO and its derivatives have been investigated for their inhibitory effects on enzymes. For example, N-delta-(Phosphonoacetyl)-L-ornithine is a potent inhibitor of Escherichia coli L-ornithine carbamoyltransferase, a key enzyme in bacterial metabolism (Penninckx & Gigot, 1979). Moreover, this compound has been shown to be a competitive inhibitor of bovine liver ornithine carbamoyltransferase (Mori, Aoyagi, Tatibana, Ishikawa, & Ishii, 1977).
Studies on Protein Modification
MNCO derivatives have also been involved in studies on protein modifications. For instance, N(delta)-(N'-sulpho-diaminophosphinyl)-L-ornithine, derived from phaseolotoxin, was found to be a potent inactivator of ornithine transcarbamoylase, an enzyme critical in the urea cycle and amino acid synthesis (Templeton, Mitchell, Sullivan, & Shepherd, 1985).
Synthesis and Chemical Studies
MNCO and related compounds have been synthesized and studied for their chemical properties and potential applications. Schade et al. (2008) explored the synthesis of N(delta)-methylated derivatives of L-ornithine and related compounds, which are known to be physiological inhibitors of nitric oxide synthases (Schade, Töpker-Lehmann, Kotthaus, & Clement, 2008).
properties
IUPAC Name |
(2S)-2-amino-5-[[methyl(nitroso)carbamoyl]amino]pentanoic acid | |
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InChI |
InChI=1S/C7H14N4O4/c1-11(10-15)7(14)9-4-2-3-5(8)6(12)13/h5H,2-4,8H2,1H3,(H,9,14)(H,12,13)/t5-/m0/s1 | |
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InChI Key |
QEQYAQFYVFRGQD-YFKPBYRVSA-N | |
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Canonical SMILES |
CN(C(=O)NCCCC(C(=O)O)N)N=O | |
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Isomeric SMILES |
CN(C(=O)NCCC[C@@H](C(=O)O)N)N=O | |
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Molecular Formula |
C7H14N4O4 | |
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DSSTOX Substance ID |
DTXSID1020851 | |
Record name | N-(N-Methyl-N-nitrosocarbamoyl)-l-ornithine | |
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Molecular Weight |
218.21 g/mol | |
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Product Name |
N(delta)-(N-Methyl-N-nitrosocarbamoyl)-L-ornithine | |
CAS RN |
63642-17-1 | |
Record name | N(delta)-(N-Methyl-N-nitrosocarbamoyl)-L-ornithine | |
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Record name | N-(N-Methyl-N-nitrosocarbamoyl)-l-ornithine | |
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Record name | N-(N-Methyl-N-nitrosocarbamoyl)-l-ornithine | |
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